Cas no 2172172-56-2 (5-({(propan-2-yloxy)methylsulfanyl}methyl)furan-2-carboxylic acid)

• Product Name: 5-({(propan-2-yloxy)methylsulfanyl}methyl)furan-2-carboxylic acid
• CAS No: 2172172-56-2
• MF: C₁₀H₁₄O₄S
• MW: 230.280762195587
• CID: 6334903
• PubChem ID: 165521159
• Update Time: 2025-06-14

5-({(propan-2-yloxy)methylsulfanyl}methyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({(propan-2-yloxy)methylsulfanyl}methyl)furan-2-carboxylic acid
• 5-({[(propan-2-yloxy)methyl]sulfanyl}methyl)furan-2-carboxylic acid
• 2172172-56-2
• EN300-1277619

• Inchi： 1S/C10H14O4S/c1-7(2)13-6-15-5-8-3-4-9(14-8)10(11)12/h3-4,7H,5-6H2,1-2H3,(H,11,12)
• InChI Key： QYSBHWLCCCMTND-UHFFFAOYSA-N
• SMILES： S(COC(C)C)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 230.06128010g/mol
• Monoisotopic Mass: 230.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85Ų

Additional information on 5-({(propan-2-yloxy)methylsulfanyl}methyl)furan-2-carboxylic acid

Recent Advances in the Study of 5-({(propan-2-yloxy)methylsulfanyl}methyl)furan-2-carboxylic acid (CAS: 2172172-56-2)

In recent years, the compound 5-({(propan-2-yloxy)methylsulfanyl}methyl)furan-2-carboxylic acid (CAS: 2172172-56-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-carboxylic acid backbone and propan-2-yloxy methylsulfanyl side chain, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-({(propan-2-yloxy)methylsulfanyl}methyl)furan-2-carboxylic acid, highlighting its improved yield and purity through optimized reaction conditions. The researchers employed a combination of nucleophilic substitution and ester hydrolysis, achieving a scalable and cost-effective production process. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations of 5-({(propan-2-yloxy)methylsulfanyl}methyl)furan-2-carboxylic acid have revealed its potent anti-inflammatory and antimicrobial properties. In vitro assays demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria positions it as a candidate for novel antibiotic development.

Mechanistic studies have further elucidated the molecular interactions of 5-({(propan-2-yloxy)methylsulfanyl}methyl)furan-2-carboxylic acid with biological targets. X-ray crystallography and molecular docking simulations identified its binding affinity for specific enzyme active sites, such as bacterial dihydrofolate reductase (DHFR). These findings provide a structural basis for rational drug design and optimization of this compound.

Despite these promising results, challenges remain in the clinical translation of 5-({(propan-2-yloxy)methylsulfanyl}methyl)furan-2-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential toxicity require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, paving the way for its eventual therapeutic use.

In conclusion, 5-({(propan-2-yloxy)methylsulfanyl}methyl)furan-2-carboxylic acid (CAS: 2172172-56-2) represents a compelling area of study in chemical biology and pharmaceutical sciences. Its multifaceted pharmacological profile and synthetic accessibility make it a valuable candidate for future drug development. Continued research efforts will be essential to unlock its full therapeutic potential and address existing challenges.